Cas no 109176-72-9 (2-[[6-[(2-aminophenoxy)methyl]pyridin-2-yl]methoxy]aniline)

• Product Name: 2-[[6-[(2-aminophenoxy)methyl]pyridin-2-yl]methoxy]aniline
• CAS No: 109176-72-9
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 1191178
• PubChem ID: 5112676
• Update Time: 2025-04-20

2-[[6-[(2-aminophenoxy)methyl]pyridin-2-yl]methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 2-[[6-[(2-aminophenoxy)methyl]pyridin-2-yl]methoxy]aniline
• Benzenamine, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis-
• AC1NOGAG
• AmbscL33/078
• ACMC-20mc34
• CTK0D5926
• ZINC03145740
• Benzenamine, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis-; AC1NOGAG; AmbscL33/078; ACMC-20mc34; CTK0D5926; ZINC03145740;
• DTXSID40408460
• 109176-72-9
• 2,6-bis(2-aminophenoxymethyl)-pyridine

• Inchi： 1S/C19H19N3O2/c20-16-8-1-3-10-18(16)23-12-14-6-5-7-15(22-14)13-24-19-11-4-2-9-17(19)21/h1-11H,12-13,20-21H2
• InChI Key： RNTGCCLSQRPJDN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CC1C=CC=C(COC2C=CC=CC=2N)N=1

Computed Properties

• Exact Mass: 321.14787
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.39